5-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]-4-(4-methoxybenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]-4-[(4-methoxyphenyl)methyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C24H28N4O3/c1-16-4-7-20(14-17(16)2)23(29)27-12-10-19(11-13-27)22-25-26-24(30)28(22)15-18-5-8-21(31-3)9-6-18/h4-9,14,19H,10-13,15H2,1-3H3,(H,26,30)
• InChI Key: LSUWARKHGVIHEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCC(CC2)C3=NNC(=O)N3CC4=CC=C(C=C4)OC)C
• Molecular Formula: C24H28N4O3
• Molecular Weight: 420.5 g/mol

Description

5-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]-4-(4-methoxybenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C24H28N4O3 and its molecular weight is 420.513. The purity is usually 95%.
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Scientific Research Applications

Molecular Stabilities and Anti-Cancer Properties A study on the tautomeric properties, conformations, and anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, similar to the chemical structure , demonstrated the mechanism behind their potential anti-cancer activity through molecular docking and density functional theory. These compounds, including variations with 4-methoxyphenyl groups, showed significant binding affinity and potential as anti-cancer agents, highlighting the relevance of such structures in cancer research (Karayel, 2021).

Antimicrobial Activities Research on 1,2,4-triazole derivatives synthesized from various primary amines, including structures with 4-methoxybenzyl components, demonstrated good to moderate antimicrobial activities against test microorganisms. This indicates the potential of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Pharmacological Evaluation for Antimicrobial Activity A series of novel thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives, including those with piperidin-1-ylmethyl groups and methoxybenzyl components, were synthesized and showed significant antibacterial and antifungal activities, suggesting their potential in antimicrobial therapy (Suresh et al., 2016).

Antimicrobial and Molluscicidal Activity Prenylated benzoic acid derivatives from Piper aduncum leaves, sharing structural motifs with methoxybenzyl and dimethylbenzoyl groups, displayed significant antibacterial and molluscicidal activities. This highlights the potential of such chemical frameworks in developing agents for controlling harmful molluscs and bacterial infections (Orjala et al., 1993).